Cas no 2248325-69-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate
• CAS No: 2248325-69-9
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5910209
• PubChem ID: 165867213
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate
• EN300-6517264
• 2248325-69-9

• Inchi： 1S/C17H15N3O4/c1-19(2)10-12-9-11(7-8-18-12)17(23)24-20-15(21)13-5-3-4-6-14(13)16(20)22/h3-9H,10H2,1-2H3
• InChI Key： YCBXEHUPTFLGKF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C(C=1)CN(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate

Compound CAS No. 2248325-69-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate

The compound with CAS No. 2248325-69-9, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a dimethylamino group and an isoindole moiety. The isoindole component contributes to the molecule's stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. Its ability to form stable complexes with metal ions has been extensively explored, particularly in the context of creating novel catalysts for organic synthesis. Researchers have demonstrated that the compound's dimethylamino group plays a crucial role in enhancing the catalytic activity of transition metals such as palladium and nickel.

In addition to its catalytic applications, this compound has shown promise in the field of medicinal chemistry. The isoindole moiety has been linked to anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Recent findings suggest that the compound may exhibit selective inhibition against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more efficient for large-scale production.

From an environmental perspective, the compound's biodegradability and toxicity have been evaluated in several studies. Results indicate that under controlled conditions, the compound undergoes rapid biodegradation without posing significant risks to aquatic ecosystems. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, CAS No. 2248325-69-9, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(dimethylamino)methyl]pyridine-4-carboxylate, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial innovations.